N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)naphthalene-1-sulfonamide

• IUPAC Name: N-(4-methyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)naphthalene-1-sulfonamide
• InChI: InChI=1S/C20H18N2O4S/c1-22-11-12-26-18-10-9-15(13-17(18)20(22)23)21-27(24,25)19-8-4-6-14-5-2-3-7-16(14)19/h2-10,13,21H,11-12H2,1H3
• InChI Key: DMTMWELHZHMDIT-UHFFFAOYSA-N
• Canonical SMILES: CN1CCOC2=C(C1=O)C=C(C=C2)NS(=O)(=O)C3=CC=CC4=CC=CC=C43
• Molecular Formula: C20H18N2O4S
• Molecular Weight: 382.4 g/mol
• CAS No.: 922007-14-5

Description

N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)naphthalene-1-sulfonamide is a useful research compound. Its molecular formula is C20H18N2O4S and its molecular weight is 382.43. The purity is usually 95%.
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Scientific Research Applications

PET Imaging Agent Synthesis

Naphthalene-sulfonamides have been synthesized as potential positron emission tomography (PET) agents for imaging human CCR8, demonstrating the utility of this class of compounds in the development of diagnostic tools for medical imaging. These agents were prepared through methods including O-[(11)C]methylation or N-[(11)C]methylation, showcasing their potential in radiolabeling for PET imaging applications (Wang et al., 2008).

Molecular Structure Analysis

Studies have explored the molecular structure of similar naphthalene-sulfonamide derivatives, providing insights into their chemical properties and potential applications. For example, the molecular geometry, vibrational frequencies, and charge transfer characteristics of these compounds have been analyzed through Density Functional Theory (DFT), offering a deeper understanding of their behavior and potential utility in various scientific fields (Sarojini et al., 2012).

Development of Proton Exchange Membranes

Research into sulfonated polybenzothiazoles containing naphthalene has highlighted the development of materials with high proton conductivities, suitable for use as proton exchange membranes (PEMs) in fuel cell technologies. These studies underscore the relevance of naphthalene-sulfonamide compounds in the creation of advanced materials for sustainable energy applications (Wang et al., 2015).

Fluorescence Sensing and Imaging

Naphthalene-based sulfonamides have been investigated as fluorescence sensors for the selective detection of metal ions, demonstrating their potential in biochemical and medical research for intracellular imaging and detection applications. This research emphasizes the adaptability of naphthalene-sulfonamide structures in creating sensitive and selective sensors for biological and environmental monitoring (Mondal et al., 2015).

Mechanism of Action

The mechanism of action of this compound is not clear from the available data.